N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine

• IUPAC Name: N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C11H15F3N4O2S/c1-21(19,20)18-5-3-8(7-18)6-16-10-15-4-2-9(17-10)11(12,13)14/h2,4,8H,3,5-7H2,1H3,(H,15,16,17)
• InChI Key: DUMADPQYHGKOOU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(C1)CNC2=NC=CC(=N2)C(F)(F)F
• Molecular Formula: C11H15F3N4O2S
• Molecular Weight: 324.33 g/mol

Description

N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound features a pyrimidine ring substituted with a trifluoromethyl group and an amine group, along with a pyrrolidine ring attached via a methylsulfonyl linkage. The unique structural attributes of this compound make it a valuable subject for studies in medicinal chemistry, pharmacology, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine typically involves multiple steps, starting with the preparation of the pyrimidine core. One common approach is the condensation of appropriate aldehydes with guanidine derivatives under acidic conditions to form the pyrimidine ring. The trifluoromethyl group can be introduced via nucleophilic substitution reactions using trifluoromethylating agents such as trifluoromethyl iodide.

The pyrrolidine ring is synthesized separately, often starting from pyrrolidine derivatives. The methylsulfonyl group is introduced through sulfonylation reactions using reagents like methanesulfonyl chloride. The final step involves coupling the pyrrolidine derivative with the pyrimidine core under basic conditions, typically using a base such as sodium hydride or potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors for efficient heat and mass transfer, as well as the employment of automated systems for precise control of reaction conditions. Catalysts and solvents are chosen to maximize yield and minimize by-products, ensuring the process is both cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, which may reduce the pyrimidine ring or the sulfonyl group.

Substitution: Nucleophilic substitution reactions can occur at the trifluoromethyl group or the amine group, using reagents like sodium azide or alkyl halides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Sodium azide, alkyl halides, dimethylformamide (DMF).

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced pyrimidine derivatives, desulfonylated products.

Substitution: Azido derivatives, alkylated amines.

Scientific Research Applications

N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the study of enzymes involved in metabolic pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, antiviral, and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s trifluoromethyl group enhances its binding affinity to these targets, while the pyrimidine and pyrrolidine rings contribute to its overall stability and specificity. The sulfonyl group may also play a role in modulating the compound’s reactivity and solubility.

Comparison with Similar Compounds

Similar Compounds

• N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(fluoromethyl)pyrimidin-2-amine
• N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(chloromethyl)pyrimidin-2-amine
• N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(bromomethyl)pyrimidin-2-amine

Uniqueness

N-[(1-methylsulfonylpyrrolidin-3-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine is unique due to the presence of the trifluoromethyl group, which imparts distinct electronic and steric properties. This group enhances the compound’s lipophilicity and metabolic stability, making it a valuable candidate for drug development. Additionally, the combination of the pyrimidine and pyrrolidine rings provides a versatile scaffold for further chemical modifications.